2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(1-adamantyl)acetyl]amino]-3-(2,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C21H29N3O3S/c1-26-16-3-4-18(27-2)17(8-16)22-20(28)24-23-19(25)12-21-9-13-5-14(10-21)7-15(6-13)11-21/h3-4,8,13-15H,5-7,9-12H2,1-2H3,(H,23,25)(H2,22,24,28)
• InChI Key: VRXVQKHYGWQNCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)NNC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol

Description

2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide, also known as DM-AAHC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of adamantane derivatives and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. This increase in acetylcholine levels is believed to be responsible for the neuroprotective effects of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide. In addition, this compound has been found to inhibit the activity of various kinases, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide has been shown to possess various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of tumor growth. In addition, 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide has been shown to prevent dopaminergic neuron damage in Parkinson's disease and to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. Furthermore, this compound has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide has several advantages for lab experiments, including its high potency and specificity. The compound has been shown to possess potent anti-cancer activity at low concentrations, which makes it an attractive candidate for further studies. In addition, 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide exhibits high selectivity towards cancer cells and does not affect normal cells. However, one of the limitations of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide. One potential direction is to investigate the use of this compound in combination with other anti-cancer drugs to enhance its therapeutic efficacy. Another direction is to study the effects of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide in animal models of Alzheimer's disease and Parkinson's disease to further elucidate its neuroprotective effects. Furthermore, the development of novel formulations of 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide with improved solubility and bioavailability could lead to its potential use in clinical settings.

Scientific Research Applications

2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to possess potent anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. In addition, 2-(1-adamantylacetyl)-N-(2,5-dimethoxyphenyl)hydrazinecarbothioamide has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease. Furthermore, this compound has been shown to possess neuroprotective effects and can prevent dopaminergic neuron damage in Parkinson's disease.